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Compound of Interest

Compound Name: Aniline-d5

Cat. No.: B030001

Aniline-d5, the deuterated analogue of aniline where the five hydrogen atoms on the benzene
ring are replaced with deuterium, serves as a crucial building block and investigative tool in
organic synthesis. Its unique isotopic composition allows researchers and drug development
professionals to trace reaction pathways, enhance the metabolic stability of pharmaceuticals,
and achieve precise quantification in analytical studies. This technical guide explores the
properties, synthesis, and diverse applications of Aniline-d5, providing detailed experimental
protocols and data for its practical implementation.

Physicochemical and Isotopic Properties

Aniline-d5, also known as benzen-2,3,4,5,6-d5-amine, is a colorless to brownish oily liquid that
may darken upon exposure to air and light.[1] Its physical and chemical properties are
summarized in the table below. The high isotopic purity makes it an excellent source for
introducing deuterium into aromatic systems.
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Property

Value

CAS Number

4165-61-1[2]

Molecular Formula

CeDsNH2[3]

Molecular Weight

98.16 g/mol [1][4]

Monoisotopic Mass

98.089232957 Da[1]

Melting Point -6 °C
Boiling Point 184 °C
Density 1.076 g/mL at 25 °C

Refractive Index (n20/D)

1.5836

Flash Point

70 °C (closed cup)

Isotopic Purity

>98 atom % DJ[3]

Solubility

DMF: 15 mg/ml, DMSO: 10 mg/ml, Ethanol: 3
mg/ml, PBS (pH 7.2): 5 mg/ml[2]

Synthesis of Aniline-d5

A common synthetic route to Aniline-d5 involves the amination of a deuterated benzene

precursor, such as bromobenzene-d5. The following workflow outlines a multi-step synthesis.
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Caption: General workflow for the synthesis of Aniline-d5 from Bromobenzene-d5.
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Detailed Experimental Protocol: Synthesis of Aniline-d5

The following protocol is adapted from a documented synthesis of Aniline-d5.[5]
Stage 1: Synthesis of Intermediate 1-1-a

e To a round-bottom flask, add bromobenzene-d5 (500 g, 3085 mmol), copper(l) iodide (117.5
g, 615 mmol), trans-4-hydroxy-L-proline (162 g, 1235 mmol), potassium carbonate (1279.5
g, 9255 mmol), and dimethyl sulfoxide (2500 mL).

 Stir the mixture and slowly add 2900 mL of ammonia water (28%) dropwise.
e Heat the reaction mixture to 80 °C and stir overnight.

 After the reaction is complete, cool the mixture and perform multiple extractions with ethyl
acetate and distilled water.

o Concentrate the combined organic layers under reduced pressure.

» Purify the crude product by column chromatography using ethyl acetate and heptane as the
eluent to obtain the liquid intermediate. A yield of 185 g (61.1%) has been reported for this
step.[5]

Stage 2: Synthesis of Aniline-d5

 In a separate round-bottom flask, dissolve the intermediate (185 g, 1887 mmol) in
dichloromethane (1850 mL).

e Add trichloroacetonitrile (326.6 g, 2257 mmol) and tin(IV) chloride (491.2 g, 1887 mmol).

e Place the flask in an ice bath and slowly add a 1 M solution of boron trichloride in
dichloromethane (2072 mmol) dropwise.

o Reflux the mixture with stirring for 24 hours.

o After completion, cool the flask in an ice bath and add a solution of potassium carbonate
(3126.5 g, 22616 mmol) in methanol dropwise.
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» Heat the mixture to remove dichloromethane and then reflux for approximately 3 hours.

» Cool the mixture to room temperature, filter any insoluble solids, and concentrate the filtrate
under reduced pressure.

o Dissolve the residue in ethyl acetate and wash with a 2 M aqueous hydrochloric acid solution
and water.

» Dry the organic layer with magnesium sulfate, concentrate under reduced pressure, and
purify by column chromatography with ethyl acetate and hexane to obtain Aniline-d5.

Applications in Organic Synthesis

Aniline-d5 is a valuable building block for several advanced applications in organic chemistry
and drug development.

Synthesis of Deuterated Molecules

Aniline-d5 is an excellent starting material for introducing a deuterated phenylamine moiety
into more complex molecules. This is particularly useful in pharmaceutical research to study the
metabolic fate of drugs or to create "heavy" versions of drug candidates with potentially
improved pharmacokinetic profiles (the "deuterium effect").

Example: Synthesis of Deuterium-Labeled Quinoxaline Derivatives

An efficient synthesis of deuterium-labeled 2-quinoxalinecarboxylic acid-d4 (QCA-d4) and 3-
methylquinoxaline-2-carboxylic acid-d4 (MQCA-d4) uses Aniline-d5 as the starting material.[6]

[7]
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Isotopic
Reactant Product ) Reference
Enrichment
2-
Aniline-d5 quinoxalinecarboxylic 99.9% [61[7]
acid-d4 (QCA-d4)
3-methylquinoxaline-
Aniline-d5 2-carboxylic acid-d4 99.6% [61[7]

(MQCA-d4)

The general reaction scheme involves the condensation of a deuterated o-phenylenediamine

(derived from Aniline-d5) with a 2-oxoacid.

e.g., Nitration then Reduction

Aniline-d5

o-phenylenediamine-d4

2-Oxoacid
(e.g., glyoxylic acid)

Condensation
Reaction
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Caption: Synthesis of deuterated quinoxalines from Aniline-d5.

Mechanistic Studies

The replacement of hydrogen with deuterium can alter the rate of a chemical reaction if the C-H
bond is broken in the rate-determining step. This phenomenon, known as the Kinetic Isotope
Effect (KIE), is a powerful tool for elucidating reaction mechanisms. Aniline-d5 is used in
mechanistic studies to probe reactions involving the aromatic ring, such as electrophilic
aromatic substitution or reactions of the amino group where the ring's electronic properties are
influential.[8][9] Kinetic studies of nucleophilic aromatic substitution reactions have been

reported using aniline.[10]
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Caption: Workflow for using Aniline-d5 in Kinetic Isotope Effect (KIE) studies.

Internal Standard in Mass Spectrometry

In quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid
Chromatography-Mass Spectrometry (LC-MS), an internal standard is crucial for accurate and
precise measurements.[11] Aniline-d5 is an ideal internal standard for the quantification of
aniline.[2][12] Because it is chemically almost identical to aniline, it co-elutes during
chromatography and experiences similar ionization efficiency and potential matrix effects.[11]
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[13][14] However, its mass is 5 units higher, allowing it to be distinguished and quantified
separately by the mass spectrometer. This allows for the correction of variations during sample
preparation and analysis.[13]

Click to download full resolution via product page

Caption: Use of Aniline-d5 as an internal standard in mass spectrometry.

Safety and Handling

Aniline-d5 is classified as a hazardous substance and should be handled with appropriate
safety precautions in a well-ventilated area or fume hood.

o Hazard Statements: H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic
if inhaled), H317 (May cause an allergic skin reaction), H318 (Causes serious eye damage),
H341 (Suspected of causing genetic defects), H351 (Suspected of causing cancer), H372
(Causes damage to organs through prolonged or repeated exposure), H410 (Very toxic to
aguatic life with long-lasting effects).

o Precautionary Statements: P273 (Avoid release to the environment), P280 (Wear protective
gloves/protective clothing/eye protection/face protection), P301 + P310 (IF SWALLOWED:
Immediately call a POISON CENTER/doctor), P302 + P352 + P312 (IF ON SKIN: Wash with
plenty of water. Call a POISON CENTER/doctor if you feel unwell), P304 + P340 + P311 (IF
INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER/doctor), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

o Storage: Store at 2-8°C, keep dry, and protect from light.

Conclusion
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Aniline-d5 is more than just a heavy version of a common reagent; it is a sophisticated tool
that unlocks deeper insights into chemical processes and enables the development of safer,
more effective molecules. Its role as a building block for creating deuterated compounds, a
probe for mechanistic studies, and a reliable standard for quantitative analysis makes it an
indispensable component in the toolkit of researchers, scientists, and drug development
professionals. The continued application of Aniline-d5 will undoubtedly contribute to
advancements across the spectrum of organic and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030001#aniline-d5-as-a-building-block-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.texilajournal.com/thumbs/article/Clinical%20Research_Vol%201_Issue%201_Article_6.pdf
https://www.benchchem.com/product/b030001#aniline-d5-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/product/b030001#aniline-d5-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/product/b030001#aniline-d5-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/product/b030001#aniline-d5-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030001?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

